Cas no 2149598-28-5 (4-Bromo-2-fluoro-5-iodo-benzonitrile)

• Product Name: 4-Bromo-2-fluoro-5-iodo-benzonitrile
• CAS No: 2149598-28-5
• MF: C₇H₂BrFIN
• MW: 325.904356479645
• CID: 6838673
• PubChem ID: 129532641
• Update Time: 2025-03-24

4-Bromo-2-fluoro-5-iodo-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-FLUORO-5-IODOBENZONITRILE
• 2149598-28-5
• 4-Bromo-2-fluoro-5-iodo-benzonitrile

• Inchi： 1S/C7H2BrFIN/c8-5-2-6(9)4(3-11)1-7(5)10/h1-2H
• InChI Key： CKYHKEBNVIUBAI-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C#N)=C1)F)Br

Computed Properties

• Exact Mass: 324.83994Da
• Monoisotopic Mass: 324.83994Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų